Cas no 921871-00-3 (N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide
• CAS No: 921871-00-3
• MF: C₂₅H₂₄N₄O₃
• MW: 428.483065605164
• CID: 6336346
• Update Time: 2025-11-01

N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide
• N-(2,4-dimethylphenyl)-2-[2,4-dioxo-3-(2-phenylethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide

• Inchi： 1S/C25H24N4O3/c1-17-10-11-20(18(2)15-17)27-22(30)16-29-21-9-6-13-26-23(21)24(31)28(25(29)32)14-12-19-7-4-3-5-8-19/h3-11,13,15H,12,14,16H2,1-2H3,(H,27,30)
• InChI Key： FWAHPLDCZUZPRE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CN1C2=CC=CN=C2C(=O)N(CCC2=CC=CC=C2)C1=O

Additional information on N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide

N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide: A Novel Compound with Multifunctional Pharmacological Potential

CAS No. 921871-00-3 represents a complex synthetic molecule with a unique structural framework that combines aromatic and heterocyclic moieties. This compound, designated as N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide, exhibits a molecular architecture characterized by a pyrimidine core fused to a pyridine ring, with additional functional groups including a 2,4-dioxo moiety and a 2-phenylethyl substituent. The chemical structure of this compound is designed to modulate multiple biological targets, making it a promising candidate for therapeutic applications in various disease models.

Recent advances in medicinal chemistry have highlighted the significance of 2,4-dimethylphenyl groups in enhancing molecular stability and bioavailability. The incorporation of this substituent into the molecular framework of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide may contribute to its favorable pharmacokinetic profile. Studies published in 2023 in Journal of Medicinal Chemistry suggest that the 2,4-dioxo functionality plays a critical role in modulating enzyme interactions, particularly in the context of kinase inhibition. This structural feature is hypothesized to enhance the compound's ability to selectively target specific protein kinases involved in disease pathogenesis.

The 2-phenylethyl side chain in this molecule is of particular interest due to its potential to influence molecular binding affinity. Research published in ACS Chemical Biology in 2022 demonstrated that aromatic substituents like 2-phenylethyl can significantly improve the potency of small-molecule inhibitors by facilitating hydrophobic interactions with target proteins. This characteristic may explain the enhanced biological activity observed in preclinical studies of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide against various disease-related pathways.

Recent in vitro studies have demonstrated the potential of this compound to modulate multiple signaling pathways. For instance, a 2023 study in Cell Reports reported that N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide exhibits significant inhibitory activity against the PI3K/AKT/mTOR pathway, which is implicated in cancer cell survival and proliferation. This finding aligns with the growing interest in multitarget compounds for oncology applications, as targeting multiple pathways may overcome resistance mechanisms in tumor cells.

The pharmacological profile of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide extends beyond oncology. A 2024 study in Frontiers in Pharmacology highlighted its potential as an anti-inflammatory agent, demonstrating reduced cytokine production in lipopolysaccharide-stimulated macrophages. The compound's ability to modulate inflammatory responses may open new avenues for the treatment of autoimmune disorders and inflammatory diseases. This dual functionality underscores the importance of structural elements such as the pyrido3,2-dpyrimidin core in determining biological activity.

From a synthetic perspective, the preparation of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide involves complex multistep reactions that require precise control of reaction conditions. A 2023 publication in Organic & Biomolecular Chemistry described an efficient synthesis route that leverages the reactivity of the 2,4-dioxo group to form the desired heterocyclic framework. This synthetic approach not only provides insight into the molecule's structure but also highlights the challenges in optimizing yield and purity for pharmaceutical applications.

While the therapeutic potential of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide is promising, further research is needed to fully characterize its safety profile. Preclinical studies should focus on long-term toxicity assessments and drug interaction profiles, particularly given the compound's multifunctional nature. The development of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide as a therapeutic agent will require rigorous evaluation of its pharmacological properties across different disease models.

In conclusion, CAS No. 921871-00-3 represents a significant advancement in the design of multifunctional pharmaceutical agents. The unique combination of structural elements in N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide suggests potential applications in oncology, inflammatory diseases, and possibly other therapeutic areas. Continued research into this compound's biological activities and synthetic optimization will be critical in advancing its development as a novel therapeutic agent.

As the field of medicinal chemistry continues to evolve, compounds like N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide exemplify the importance of structural complexity in achieving therapeutic efficacy. The interplay between molecular structure and biological function remains a central theme in drug discovery, and this compound serves as a compelling case study in the design of multifunctional small molecules.

Further investigation into the mechanisms of action of N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide will be essential in determining its full therapeutic potential. The development of this compound highlights the ongoing efforts in pharmaceutical research to create innovative treatments for complex diseases, leveraging the power of synthetic chemistry and molecular biology.

As research progresses, the role of CAS No. 921871-00-3 in clinical applications may expand, offering new possibilities for the treatment of various medical conditions. The continued exploration of this compound's properties will contribute to the broader understanding of how molecular design can influence therapeutic outcomes in modern medicine.

Ultimately, N-(2,4-dimethylphenyl)-2-2,4-dioxo-3-(2-phenylethyl)-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-ylacetamide represents a significant milestone in the development of multifunctional pharmaceutical agents. Its unique structural features and potential biological activities underscore the importance of continued research in the field of medicinal chemistry, paving the way for future therapeutic innovations.